Cas no 6874-56-2 (Phosphonic acid, (1-oxobutyl)-)

• Product Name: Phosphonic acid, (1-oxobutyl)-
• CAS No: 6874-56-2
• MF: C₄H₉O₄P
• MW: 152.085622549057
• CID: 1730266
• PubChem ID: 20290462
• Update Time: 2025-04-21

Phosphonic acid, (1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-oxobutyl)-
• butanoylphosphonic acid
• SCHEMBL3469568
• DTXSID50604714
• 6874-56-2

• Inchi： 1S/C4H9O4P/c1-2-3-4(5)9(6,7)8/h2-3H2,1H3,(H2,6,7,8)
• InChI Key： XIMFLDAPHWPOMN-UHFFFAOYSA-N
• SMILES： P(C(CCC)=O)(=O)(O)O

Computed Properties

• Exact Mass: 152.02387
• Monoisotopic Mass: 152.02384576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6